1-(2-Iodo-3-methylphenyl)ethanone

• CAS No.: 52107-79-6
• Molecular Formula: C9H9IO
• Molecular Weight: 260.07 g/mol
• IUPAC Name: 1-(2-iodo-3-methylphenyl)ethanone
• InChI: InChI=1S/C9H9IO/c1-6-4-3-5-8(7(2)11)9(6)10/h3-5H,1-2H3
• InChI Key: BMUDGSSRVPNBJV-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C(=O)C)I

Description

1-(2-Iodo-3-methylphenyl)ethanone (CAS: 52107-79-6) is an aromatic ketone featuring an iodine substituent at the 2-position and a methyl group at the 3-position of the phenyl ring. Its molecular formula is C₉H₉IO, with a molecular weight of 260.07 g/mol (approximated based on structural analogs) .

Comparison with Similar Compounds

The following comparison focuses on structurally related acetophenones, emphasizing differences in substituents (halogens, alkyl groups, and functional groups), physicochemical properties, and applications.

Table 1: Halogen-Substituted Analogs

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Properties/Applications	References
1-(2-Iodo-3-methylphenyl)ethanone	52107-79-6	C₉H₉IO	260.07	Iodo (2), methyl (3)	Research intermediate; steric hindrance
1-(3-Iodophenyl)ethanone	14452-30-3	C₈H₇IO	246.05	Iodo (3)	Gas-phase IR studies; electronic effects
1-(2-Chlorophenyl)ethanone	2142-68-9	C₈H₇ClO	154.59	Chloro (2)	Precursor for pharmaceuticals
1-(2-Bromo-3-iodophenyl)ethanone	1261515-87-0	C₈H₆BrIO	340.94	Bromo (2), iodo (3)	Halogen-rich intermediate for coupling

Key Findings :

• Electronic Effects : Iodo substituents increase molecular polarizability compared to chloro or bromo analogs, enhancing reactivity in cross-coupling reactions .

Table 2: Methyl-Substituted Analogs

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Properties/Applications	References
1-(2,3-Dimethylphenyl)ethanone	2142-71-4	C₁₀H₁₂O	148.20	Methyl (2,3)	Flavor/fragrance industry
1-(3-Methylphenyl)ethanone	585-74-0	C₉H₁₀O	134.18	Methyl (3)	Solvent; intermediate in dye synthesis
1-(3-Iodo-2-methylphenyl)ethanone	52164-39-3	C₉H₉IO	260.07	Iodo (3), methyl (2)	Research use (no therapeutic application)

Key Findings :

• Positional Isomerism: The methyl and iodo group positions (2 vs. 3) significantly alter molecular symmetry and dipole moments. For example, 1-(3-Iodo-2-methylphenyl)ethanone (CAS 52164-39-3) is a positional isomer of the target compound, with distinct crystallographic packing behaviors .
• Applications: Methyl-substituted acetophenones (e.g., 1-(3-methylphenyl)ethanone) are more volatile and less polar than iodinated analogs, making them suitable for industrial solvents .

Table 3: Functionalized Analogs (Hydroxy, Methoxy)

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Properties/Applications	References
1-(2,4-Dihydroxy-3-iodophenyl)ethanone	-	C₈H₇IO₃	278.05	Iodo (3), hydroxy (2,4)	Chelating agent; antioxidant studies
1-(2-Hydroxy-4-methoxyphenyl)ethanone	552-41-0	C₉H₁₀O₃	166.17	Hydroxy (2), methoxy (4)	UV-absorbing properties; cosmetic additives
1-(4-(Benzyloxy)-2-hydroxy-3-iodophenyl)ethanone	101096-64-4	C₁₅H₁₃IO₃	368.17	Iodo (3), benzyloxy (4), hydroxy (2)	Protected intermediate for drug synthesis

Key Findings :

• Solubility: Hydroxy and methoxy groups improve water solubility compared to purely halogenated or alkylated analogs. For instance, 1-(2-Hydroxy-4-methoxyphenyl)ethanone is soluble in polar solvents like ethanol and DMSO .